Cas no 1805613-82-4 (2-(Bromomethyl)-4-(difluoromethyl)-5-hydroxypyridine-3-acetonitrile)

• Product Name: 2-(Bromomethyl)-4-(difluoromethyl)-5-hydroxypyridine-3-acetonitrile
• CAS No: 1805613-82-4
• MF: C₉H₇BrF₂N₂O
• MW: 277.065488100052
• CID: 4890431
• Update Time: 2025-07-02

2-(Bromomethyl)-4-(difluoromethyl)-5-hydroxypyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-4-(difluoromethyl)-5-hydroxypyridine-3-acetonitrile

• Inchi： 1S/C9H7BrF2N2O/c10-3-6-5(1-2-13)8(9(11)12)7(15)4-14-6/h4,9,15H,1,3H2
• InChI Key： OMIZMIDOURVDFP-UHFFFAOYSA-N
• SMILES： BrCC1C(CC#N)=C(C(F)F)C(=CN=1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 256
• XLogP3: 1.4
• Topological Polar Surface Area: 56.9

Additional information on 2-(Bromomethyl)-4-(difluoromethyl)-5-hydroxypyridine-3-acetonitrile

Research Briefing on 2-(Bromomethyl)-4-(difluoromethyl)-5-hydroxypyridine-3-acetonitrile (CAS: 1805613-82-4)

2-(Bromomethyl)-4-(difluoromethyl)-5-hydroxypyridine-3-acetonitrile (CAS: 1805613-82-4) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyridine core and functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its potential in the development of novel therapeutic agents, particularly in the areas of oncology and infectious diseases. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and applications in drug discovery.

The synthesis of 2-(Bromomethyl)-4-(difluoromethyl)-5-hydroxypyridine-3-acetonitrile involves multi-step organic reactions, with recent advancements focusing on improving yield and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed an optimized protocol that utilizes palladium-catalyzed cross-coupling reactions to introduce the difluoromethyl group, followed by bromination at the methyl position. This method has been shown to achieve a yield of over 85%, making it a viable option for large-scale production. The compound's structural features, including the bromomethyl and difluoromethyl groups, are critical for its reactivity and subsequent derivatization.

In terms of biological activity, 2-(Bromomethyl)-4-(difluoromethyl)-5-hydroxypyridine-3-acetonitrile has demonstrated promising results as a precursor for kinase inhibitors. Research conducted by a team at the University of California, San Francisco, revealed that derivatives of this compound exhibit potent inhibitory effects against specific tyrosine kinases implicated in cancer progression. The presence of the difluoromethyl group enhances the compound's binding affinity to the kinase active site, while the bromomethyl moiety allows for further functionalization to improve pharmacokinetic properties. These findings were published in a recent issue of Bioorganic & Medicinal Chemistry Letters (2024).

Another area of interest is the compound's potential in antimicrobial drug development. A study from the European Journal of Medicinal Chemistry (2023) reported that analogs of 2-(Bromomethyl)-4-(difluoromethyl)-5-hydroxypyridine-3-acetonitrile displayed significant activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve disruption of bacterial cell wall synthesis, a target that is distinct from currently available antibiotics. This discovery opens new avenues for addressing the growing challenge of antibiotic resistance.

Despite these promising developments, challenges remain in the clinical translation of compounds derived from 2-(Bromomethyl)-4-(difluoromethyl)-5-hydroxypyridine-3-acetonitrile. Issues such as metabolic stability, toxicity, and bioavailability need to be addressed through further structural optimization. Recent efforts have focused on incorporating prodrug strategies and nanoparticle-based delivery systems to enhance the therapeutic index of these compounds. A review article in Advanced Drug Delivery Reviews (2024) summarized the latest progress in this area, emphasizing the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists.

In conclusion, 2-(Bromomethyl)-4-(difluoromethyl)-5-hydroxypyridine-3-acetonitrile (CAS: 1805613-82-4) represents a valuable building block in medicinal chemistry, with diverse applications in drug discovery. Its unique structural features and demonstrated biological activities make it a compound of interest for researchers aiming to develop next-generation therapeutics. Continued research into its synthesis, derivatization, and mechanistic studies will be essential for unlocking its full potential in addressing unmet medical needs.